Ethyl 8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate

• IUPAC Name: ethyl 8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• InChI: InChI=1S/C11H8BrF3N2O2/c1-2-19-10(18)7-8(11(13,14)15)16-9-6(12)4-3-5-17(7)9/h3-5H,2H2,1H3
• InChI Key: JQHNAZOKLOJAAT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N1C=CC=C2Br)C(F)(F)F
• Molecular Formula: C11H8BrF3N2O2
• DSSTOX Substance ID: DTXSID30670598
• Molecular Weight: 337.09 g/mol
• CAS RN: 1038389-86-4

Description

Ethyl 8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (EBTI) is a versatile compound with a wide range of applications in the scientific research and development community. It is a highly reactive and thermally stable molecule that has been successfully used in a variety of synthetic processes. EBTI has been used as a building block in organic synthesis, as a reagent in the synthesis of other compounds, and as a catalyst in many reactions. Additionally, it has been used to investigate the mechanism of action of certain drugs and to study the biochemical and physiological effects of various compounds.

Scientific Research Applications

Chemical Synthesis and Heterocyclic Compound Development

Research into imidazo[1,2-a]pyridine derivatives, including compounds like ethyl 8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate, primarily focuses on their synthesis and potential applications in developing new heterocyclic compounds with diverse biological activities. These compounds serve as key intermediates in synthesizing various fused and tricyclic structures, contributing to the field of medicinal chemistry and drug discovery.

• Synthetic Pathways and Derivatives : Investigations into the imidazo[1,2-a]pyridine system have shown its utility as a synthon for constructing fused triazines and other heterocyclic compounds, demonstrating potential biological activity (Zamora et al., 2004). Additionally, the synthesis of spiro[2-cyclopentene-1,3’-imidazo[1,2-a]pyridine] derivatives from similar imidazo[1,2-a]pyridine precursors has been explored, revealing interesting NMR behavior in specific solvents and indicating structural flexibility and potential for further chemical modifications (Abe et al., 2010).

• Regioselective Functionalization : The development of a transition-metal-free, visible-light-mediated regioselective C–H trifluoromethylation of imidazo[1,2-a]pyridines presents a mild, efficient method for introducing trifluoromethyl groups into the heterocyclic framework, expanding the versatility of these compounds in organic synthesis and potentially enhancing their pharmacological properties (Zhou et al., 2019).

Antimicrobial Activity

Some derivatives of imidazo[1,2-a]pyridine, including those structurally related to this compound, have been synthesized and evaluated for their antimicrobial properties. These studies contribute to the ongoing search for new antimicrobial agents in response to growing antibiotic resistance.

• Antibacterial Derivatives : Research into imidazo[1,2-a]pyridine-2-carboxylic acid arylidenehydrazide derivatives, structurally akin to the subject compound, has shown that these compounds exhibit antimicrobial activity, highlighting the potential of imidazo[1,2-a]pyridine derivatives in developing new antibacterial agents (Turan-Zitouni et al., 2001).